Cas no 394206-78-1 (Ethenesulfonamide,N-[6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-methyl-5-(4-methylphenyl)-4-pyrimidinyl]-2-phenyl-)

• Product Name: Ethenesulfonamide,N-[6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-methyl-5-(4-methylphenyl)-4-pyrimidinyl]-2-phenyl-
• CAS No: 394206-78-1
• MF: C₂₇H₂₇N₅O₅S
• MW: 533.598784685135
• CID: 291938
• Update Time: 2024-01-27

Ethenesulfonamide,N-[6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-methyl-5-(4-methylphenyl)-4-pyrimidinyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonamide,N-[6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-methyl-5-(4-methylphenyl)-4-pyrimidinyl]-2-phenyl-
• Ethenesulfonamide, N-[6-[2-[(5-methoxy-2-pyrimidinyl)oxy]ethoxy]-2-methyl-5-(4-methylphenyl)-4-pyrimidinyl]-2-phenyl-

• Inchi： 1S/C27H27N5O5S/c1-19-9-11-22(12-10-19)24-25(32-38(33,34)16-13-21-7-5-4-6-8-21)30-20(2)31-26(24)36-14-15-37-27-28-17-23(35-3)18-29-27/h4-13,16-18H,14-15H2,1-3H3,(H,30,31,32)
• InChI Key： OGWJRRNZNBZQPP-UHFFFAOYSA-N
• SMILES： C(S(NC1C(C2=CC=C(C)C=C2)=C(OCCOC2=NC=C(OC)C=N2)N=C(C)N=1)(=O)=O)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 533.17351

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 715.0±70.0 °C(Predicted)
• PSA: 125.42
• pka: 5.96±0.50(Predicted)